Cas no 78104-88-8 (1-methylcyclopropane-1-carbonitrile)

1-Methylcyclopropane-1-carbonitrile is a specialized organic compound featuring a cyclopropane ring substituted with a nitrile group and a methyl group at the same carbon center. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the construction of cyclopropane-containing intermediates. The nitrile functionality offers versatility for further transformations, such as hydrolysis to carboxylic acids or reduction to amines. Its compact, strained ring system is of interest in pharmaceutical and agrochemical research for modulating molecular properties. The compound is typically handled under controlled conditions due to its potential sensitivity. Suitable for applications requiring precise cyclopropane incorporation, it serves as a building block in fine chemical synthesis.

1-methylcyclopropane-1-carbonitrile structure

78104-88-8 structure

Product Name:1-methylcyclopropane-1-carbonitrile

CAS No:78104-88-8

MF:C₅H₇N

MW:81.1157810688019

MDL:MFCD14706015

CID:571580

PubChem ID:144844

Update Time:2025-06-07

1-methylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- Cyclopropanecarbonitrile,1-methyl-
- 1-methylcyclopropane-1-carbonitrile
- 1-Methylcyclopropanecarbonitrile
- FT-0765620
- DTXSID40228746
- AB91906
- MFCD14706015
- 78104-88-8
- Cyclopropanecarbonitrile, 1-methyl-
- EN300-106633
- MDL： MFCD14706015
- Inchi： 1S/C5H7N/c1-5(4-6)2-3-5/h2-3H2,1H3
- InChI Key： DMHTVLQCVJYWSI-UHFFFAOYSA-N
- SMILES： N#CC1(C)CC1

Computed Properties

Exact Mass: 81.05791
Monoisotopic Mass: 81.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 23.8Å²

Experimental Properties

Density: 0.94
Boiling Point: 129.8°C at 760 mmHg
Flash Point: 29.5°C
Refractive Index: 1.447
PSA: 23.79

1-methylcyclopropane-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB490283-1 g	1-Methylcyclopropane-1-carbonitrile; .	78104-88-8		1g	€852.50	2023-04-20
abcr	AB490283-250 mg	1-Methylcyclopropane-1-carbonitrile; .	78104-88-8		250MG	€453.60	2023-04-20
Enamine	EN300-106633-0.05g	1-methylcyclopropane-1-carbonitrile	78104-88-8	95%	0.05g	$211.0	2023-10-28
Enamine	EN300-106633-0.1g	1-methylcyclopropane-1-carbonitrile	78104-88-8	95%	0.1g	$314.0	2023-10-28
Enamine	EN300-106633-0.25g	1-methylcyclopropane-1-carbonitrile	78104-88-8	95%	0.25g	$448.0	2023-10-28
Enamine	EN300-106633-0.5g	1-methylcyclopropane-1-carbonitrile	78104-88-8	95%	0.5g	$706.0	2023-10-28
Enamine	EN300-106633-1.0g	1-methylcyclopropane-1-carbonitrile	78104-88-8	95%	1g	$905.0	2023-06-10
Enamine	EN300-106633-2.5g	1-methylcyclopropane-1-carbonitrile	78104-88-8	95%	2.5g	$1902.0	2023-10-28
Enamine	EN300-106633-5.0g	1-methylcyclopropane-1-carbonitrile	78104-88-8	95%	5g	$3757.0	2023-06-10
Enamine	EN300-106633-10.0g	1-methylcyclopropane-1-carbonitrile	78104-88-8	95%	10g	$7332.0	2023-06-10